![molecular formula C19H25NO2 B7462135 N-(2,4-dimethylphenyl)-3-hydroxyadamantane-1-carboxamide](/img/structure/B7462135.png)
N-(2,4-dimethylphenyl)-3-hydroxyadamantane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,4-dimethylphenyl)-3-hydroxyadamantane-1-carboxamide, also known as memantine, is a non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist. It is used in the treatment of Alzheimer's disease and other neurodegenerative disorders. Memantine was first synthesized in 1968 and was approved by the FDA in 2003 for the treatment of moderate to severe Alzheimer's disease.
Mechanism of Action
Memantine works by blocking the activity of the NMDA receptor, which is involved in learning and memory processes. By blocking the NMDA receptor, N-(2,4-dimethylphenyl)-3-hydroxyadamantane-1-carboxamide reduces the harmful effects of excess glutamate, a neurotransmitter that is involved in the pathogenesis of neurodegenerative disorders.
Biochemical and Physiological Effects:
Memantine has been shown to have a number of biochemical and physiological effects. It has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. Memantine has also been shown to reduce oxidative stress and inflammation in the brain, which are thought to contribute to the pathogenesis of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,4-dimethylphenyl)-3-hydroxyadamantane-1-carboxamide in lab experiments is that it has a well-established mechanism of action and has been extensively studied for its potential therapeutic use in various neurological disorders. However, one limitation is that it can be difficult to determine the optimal dosage and treatment duration for different disorders.
Future Directions
There are several future directions for N-(2,4-dimethylphenyl)-3-hydroxyadamantane-1-carboxamide research. One area of research is to investigate its potential use in treating other neurological disorders, such as traumatic brain injury and stroke. Another area of research is to investigate its potential use in combination with other drugs for the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, there is a need for further research to determine the optimal dosage and treatment duration for different disorders.
Synthesis Methods
Memantine is synthesized by reacting 1-amino-adamantane with 2,4-dimethylbenzaldehyde in the presence of hydrochloric acid and acetic anhydride. The resulting product is then converted to the hydrochloride salt form.
Scientific Research Applications
Memantine has been extensively studied for its potential therapeutic use in various neurological disorders. It has been shown to improve cognitive function and reduce behavioral symptoms in Alzheimer's disease patients. Memantine has also been studied for its potential use in treating Parkinson's disease, Huntington's disease, and multiple sclerosis.
properties
IUPAC Name |
N-(2,4-dimethylphenyl)-3-hydroxyadamantane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25NO2/c1-12-3-4-16(13(2)5-12)20-17(21)18-7-14-6-15(8-18)10-19(22,9-14)11-18/h3-5,14-15,22H,6-11H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHGUZYCJWNFHQM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C23CC4CC(C2)CC(C4)(C3)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.